2-[4-(1-adamantyl)phenoxy]acetamide

• IUPAC Name: 2-[4-(1-adamantyl)phenoxy]acetamide
• InChI: InChI=1S/C18H23NO2/c19-17(20)11-21-16-3-1-15(2-4-16)18-8-12-5-13(9-18)7-14(6-12)10-18/h1-4,12-14H,5-11H2,(H2,19,20)
• InChI Key: WKSRVROQMRDPMN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)N
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

2-[4-(1-adamantyl)phenoxy]acetamide, also known as ADPAA, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications. This molecule is a derivative of adamantane, a cyclic hydrocarbon that has been used in the development of antiviral, antifungal, and anticancer drugs. ADPAA has been found to possess unique properties that make it a promising candidate for further investigation.

Mechanism of Action

2-[4-(1-adamantyl)phenoxy]acetamide is thought to exert its effects through the inhibition of acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. Additionally, 2-[4-(1-adamantyl)phenoxy]acetamide has been shown to have antioxidant properties, which may further contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-[4-(1-adamantyl)phenoxy]acetamide has been shown to have a range of biochemical and physiological effects. In addition to its ability to inhibit cholinesterase enzymes, 2-[4-(1-adamantyl)phenoxy]acetamide has been found to modulate the activity of various neurotransmitter receptors, including the NMDA receptor and the nicotinic acetylcholine receptor. These effects may contribute to its ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

2-[4-(1-adamantyl)phenoxy]acetamide has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high level of purity and yield. Additionally, it has been extensively studied for its biochemical and physiological effects, making it a well-characterized compound. However, there are also limitations to its use. 2-[4-(1-adamantyl)phenoxy]acetamide has not been extensively studied in humans, and its long-term safety and efficacy are unknown. Additionally, it may not be suitable for all research applications, as its effects are primarily focused on cognitive function.

Future Directions

There are several future directions for research on 2-[4-(1-adamantyl)phenoxy]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. 2-[4-(1-adamantyl)phenoxy]acetamide's ability to inhibit cholinesterase enzymes and modulate neurotransmitter receptor activity may make it a promising candidate for further investigation in this area. Additionally, 2-[4-(1-adamantyl)phenoxy]acetamide may have potential applications in the field of synthetic biology, as its unique properties may make it useful for the development of new molecular tools and sensors. Finally, further investigation into the safety and efficacy of 2-[4-(1-adamantyl)phenoxy]acetamide in humans is needed to determine its potential as a therapeutic agent.

Synthesis Methods

2-[4-(1-adamantyl)phenoxy]acetamide can be synthesized through a multistep process involving the reaction of 1-adamantylamine with 4-bromophenol, followed by the conversion of the resulting intermediate to 2-[4-(1-adamantyl)phenoxy]acetamide through an acetylation reaction. The synthesis of 2-[4-(1-adamantyl)phenoxy]acetamide has been optimized to yield high purity and yield, making it a viable option for laboratory use.

Scientific Research Applications

2-[4-(1-adamantyl)phenoxy]acetamide has been investigated for its potential use in various scientific research applications. One of the main areas of interest is its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which plays a crucial role in cognitive function. Inhibition of these enzymes has been shown to improve memory and cognitive performance in animal models.